ethyl 4-[5-(benzyloxy)-2-methyl-1-benzofuran-3-amido]benzoate

• IUPAC Name: ethyl 4-[(2-methyl-5-phenylmethoxy-1-benzofuran-3-carbonyl)amino]benzoate
• InChI: InChI=1S/C26H23NO5/c1-3-30-26(29)19-9-11-20(12-10-19)27-25(28)24-17(2)32-23-14-13-21(15-22(23)24)31-16-18-7-5-4-6-8-18/h4-15H,3,16H2,1-2H3,(H,27,28)
• InChI Key: KCVFZSJAXCLRTM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)C2=C(OC3=C2C=C(C=C3)OCC4=CC=CC=C4)C
• Molecular Formula: C26H23NO5
• Molecular Weight: 429.5 g/mol

Description

Ethyl benzoate compounds are generally used in a variety of applications due to their stability and aromatic properties. They are often found in the synthesis of pharmaceuticals and other organic compounds.

Synthesis Analysis

Esters, such as ethyl benzoate, can be synthesized through a reaction between carboxylic acids and alcohols in the presence of an acid catalyst. Acid chlorides and acid anhydrides can also react with alcohols to form esters.

Molecular Structure Analysis

The molecular structure of similar compounds, like ethyl 4-[(4-methylbenzyl)-oxy]benzoate, has been studied. The molecules in these compounds can differ in the conformation related to the ethoxy group and in the orientation of the phenyl rings.

Chemical Reactions Analysis

Esters can undergo a variety of reactions. They can be hydrolyzed to carboxylic acids under acidic or basic conditions. They can also be converted to amides via an aminolysis reaction. Esters can undergo trans-esterification reactions to form different esters. They can also be reduced to form alcohols or aldehydes depending on the reducing agent.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For example, ethyl 4-[(4-methylbenzyl)-oxy]benzoate has an empirical formula of C17H18O3.

Mechanism of Action

Target of Action

• The primary targets of “ethyl 4-[5-(benzyloxy)-2-methyl-1-benzofuran-3-amido]benzoate” could be receptors located on cell surfaces, intracellular enzymes, or even intranuclear targets .

Mode of Action

• Depending on the specific receptor and its location, the compound’s mode of action could be agonistic (activating), antagonistic (blocking), or partial agonistic .

Biochemical Pathways

• These changes ultimately impact cellular function, such as cell growth, differentiation, or survival .

Pharmacokinetics

• These properties influence bioavailability, duration of action, and therapeutic efficacy .

Result of Action

• Ultimately, these molecular and cellular changes contribute to the observed pharmacological effects .

Safety and Hazards

The safety and hazards of a compound depend on its specific structure and properties. For example, benzyl benzoate, a related compound, is classified as harmful if swallowed and very toxic to aquatic life.